Cas no 1866640-06-3 (1-[(Tert-butoxy)methyl]cyclobutan-1-amine)

• Product Name: 1-[(Tert-butoxy)methyl]cyclobutan-1-amine
• CAS No: 1866640-06-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6232746
• PubChem ID: 130564464
• Update Time: 2025-11-05

1-[(Tert-butoxy)methyl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1866640-06-3
• EN300-1852196
• SCHEMBL20712681
• 1-[(tert-butoxy)methyl]cyclobutan-1-amine
• 1-[(Tert-butoxy)methyl]cyclobutan-1-amine

• Inchi： 1S/C9H19NO/c1-8(2,3)11-7-9(10)5-4-6-9/h4-7,10H2,1-3H3
• InChI Key： HFDMAFWGPQRLEP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(CCC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-[(Tert-butoxy)methyl]cyclobutan-1-amine

Introduction to 1-[(Tert-butoxy)methyl]cyclobutan-1-amine (CAS No. 1866640-06-3)

1-[(Tert-butoxy)methyl]cyclobutan-1-amine, with the CAS number 1866640-06-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique cyclobutane ring structure with a tert-butoxy-substituted methyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structural formula of 1-[(Tert-butoxy)methyl]cyclobutan-1-amine is C₉H₂₀N, and it has a molecular weight of 144.25 g/mol. The tert-butoxy group, known for its steric hindrance and electron-donating properties, plays a crucial role in modulating the compound's reactivity and stability. The cyclobutane ring, on the other hand, introduces conformational constraints that can influence the compound's interactions with biological targets.

In recent years, 1-[(Tert-butoxy)methyl]cyclobutan-1-amine has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its ability to modulate specific biological pathways and receptors, particularly those involved in neurological disorders and inflammatory conditions. For instance, studies have shown that this compound can exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

One of the key areas of interest is the use of 1-[(Tert-butoxy)methyl]cyclobutan-1-amine in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings have significant implications for the development of new therapies for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The pharmacokinetic properties of 1-[(Tert-butoxy)methyl]cyclobutan-1-amine have also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for oral administration. Additionally, its low toxicity and high selectivity for target receptors further enhance its therapeutic potential.

In the context of drug discovery, 1-[(Tert-butoxy)methyl]cyclobutan-1-amine serves as an important scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can optimize its pharmacological properties and improve its efficacy in treating specific diseases. For example, substituting different alkyl or aryl groups on the cyclobutane ring can lead to compounds with enhanced potency or improved pharmacokinetic profiles.

The synthesis of 1-[(Tert-butoxy)methyl]cyclobutan-1-amine typically involves multi-step processes that include the formation of the cyclobutane ring and subsequent functionalization with the tert-butoxy-substituted methyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale pharmaceutical research and development.

Beyond its therapeutic applications, 1-[(Tert-butoxy)methyl]cyclobutan-1-amine has also found utility as a chemical intermediate in various industrial processes. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse functionalities. This versatility has driven interest from both academic researchers and industry professionals in exploring new applications for this compound.

In conclusion, 1-[(Tert-butoxy)methyl]cyclobutan-1-amine (CAS No. 1866640-06-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics, coupled with favorable biological properties, make it an important candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and applications of this compound will emerge, further expanding its impact on human health and well-being.